4-acetyl-N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-acetyl-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H15N3O3S/c1-11(22)12-7-9-13(10-8-12)16(23)19-18-21-20-17(24-18)14-5-3-4-6-15(14)25-2/h3-10H,1-2H3,(H,19,21,23)
• InChI Key: VZAXGKFADBBBCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3SC
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• CAS No.: 886908-96-9

Description

4-acetyl-N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)benzamide, also known as AMTB, is a chemical compound that has been studied for its potential therapeutic applications in various fields of science.

Scientific Research Applications

Enzyme Inhibition Potential

The compound 4-acetyl-N-(5-(2-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)benzamide and its analogues have been investigated for their potential as enzyme inhibitors, particularly targeting alkaline phosphatase. A study synthesized a series of related benzamide analogues that exhibited significant inhibitory activity against alkaline phosphatase, with one compound showing an IC50 value of 0.420 µM, suggesting a promising avenue for therapeutic applications in conditions where alkaline phosphatase inhibition is beneficial (Iqbal et al., 2019).

Antimicrobial and Antifungal Activities

Another aspect of the compound's application lies in its antimicrobial and antifungal properties. Compounds derived from 1,3,4-oxadiazoles, similar in structure to this compound, have shown moderate to significant activity against a variety of bacterial and fungal strains. This suggests their potential as a scaffold for developing new antimicrobial agents (Fuloria et al., 2009).

Anti-Inflammatory and Analgesic Effects

The anti-inflammatory and analgesic properties of related 1,3,4-oxadiazole derivatives have been explored, with some compounds showing promising results in reducing inflammation and pain in animal models. This indicates the potential of this compound derivatives for the development of new anti-inflammatory and analgesic drugs (Palaska et al., 2002).

Anticancer Potential

The anticancer activity of compounds structurally related to this compound has been investigated, with some showing inhibitory effects on various cancer cell lines. This suggests the potential application of these compounds in cancer research and therapy development (Tiwari et al., 2017).

Antidiabetic Activities

Research on 1,3,4-oxadiazole derivatives has also shown potential antidiabetic effects, suggesting a possibility for the development of new antidiabetic agents based on the this compound scaffold. This could provide a new approach to managing diabetes through enzyme inhibition or other mechanisms (Adelstein et al., 1976).